N-Heptanoic Acid Tianeptine Disodium Salt N-Heptanoic Acid Tianeptine Disodium Salt
Brand Name: Vulcanchem
CAS No.: 363138-43-6
VCID: VC0156563
InChI: InChI=1S/C28H37ClN2O6S.2Na/c1-30-24-13-9-8-12-22(24)28(23-17-16-21(29)20-25(23)38(30,36)37)31(18-10-4-2-6-14-26(32)33)19-11-5-3-7-15-27(34)35;;/h8-9,12-13,16-17,20,28H,2-7,10-11,14-15,18-19H2,1H3,(H,32,33)(H,34,35);;/q;2*+1/p-2
SMILES: CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)N(CCCCCCC(=O)[O-])CCCCCCC(=O)[O-].[Na+].[Na+]
Molecular Formula: C28H35ClN2Na2O6S
Molecular Weight: 609.086

N-Heptanoic Acid Tianeptine Disodium Salt

CAS No.: 363138-43-6

Cat. No.: VC0156563

Molecular Formula: C28H35ClN2Na2O6S

Molecular Weight: 609.086

* For research use only. Not for human or veterinary use.

N-Heptanoic Acid Tianeptine Disodium Salt - 363138-43-6

Specification

CAS No. 363138-43-6
Molecular Formula C28H35ClN2Na2O6S
Molecular Weight 609.086
IUPAC Name disodium;7-[6-carboxylatohexyl-(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]heptanoate
Standard InChI InChI=1S/C28H37ClN2O6S.2Na/c1-30-24-13-9-8-12-22(24)28(23-17-16-21(29)20-25(23)38(30,36)37)31(18-10-4-2-6-14-26(32)33)19-11-5-3-7-15-27(34)35;;/h8-9,12-13,16-17,20,28H,2-7,10-11,14-15,18-19H2,1H3,(H,32,33)(H,34,35);;/q;2*+1/p-2
Standard InChI Key ZLDQAMFLXPLVBK-UHFFFAOYSA-L
SMILES CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)N(CCCCCCC(=O)[O-])CCCCCCC(=O)[O-].[Na+].[Na+]

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